Cas no 2378506-73-9 (4-Fluoronaphthalene-2-sulfonamide)

• Product Name: 4-Fluoronaphthalene-2-sulfonamide
• CAS No: 2378506-73-9
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 5910277
• PubChem ID: 145912970
• Update Time: 2025-05-20

4-Fluoronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-6766518
• 2378506-73-9
• 4-Fluoronaphthalene-2-sulfonamide

• Inchi： 1S/C10H8FNO2S/c11-10-6-8(15(12,13)14)5-7-3-1-2-4-9(7)10/h1-6H,(H2,12,13,14)
• InChI Key： MCPHVZBQNQJFMZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC=CC=2C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-Fluoronaphthalene-2-sulfonamide

4-Fluoronaphthalene-2-sulfonamide (CAS No. 2378506-73-9): A Comprehensive Overview

4-Fluoronaphthalene-2-sulfonamide, identified by the CAS registry number 2378506-73-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a sulfonamide group attached at the 2-position and a fluorine atom substituted at the 4-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

The structure of 4-fluoronaphthalene-2-sulfonamide is characterized by its naphthalene backbone, which consists of two fused benzene rings. The sulfonamide group (-SO₂NH₂) at the 2-position introduces strong electron-withdrawing effects, while the fluorine atom at the 4-position adds an additional layer of electron deficiency to the molecule. This electronic configuration not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials and bioactive molecules.

One of the most promising applications of 4-fluoronaphthalene-2-sulfonamide lies in its role as an intermediate in drug discovery. The sulfonamide group is known to exhibit bioisosteric properties, meaning it can mimic the effects of other functional groups while offering improved pharmacokinetic profiles. Researchers have explored its use in designing inhibitors for protein kinases, which are key targets in cancer therapy. For instance, a study published in 2023 demonstrated that derivatives of this compound could effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and tumor progression.

In addition to its pharmaceutical applications, 4-fluoronaphthalene-2-sulfonamide has shown potential in materials science. Its aromatic system and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Recent advancements have explored its incorporation into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2023 paper reported that thin films prepared from this compound exhibited excellent charge transport properties, paving the way for its use in next-generation electronic devices.

The synthesis of 4-fluoronaphthalene-2-sulfonamide typically involves multi-step reactions that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the sulfonation of naphthalene derivatives followed by nucleophilic substitution to introduce the fluorine atom. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

The physical properties of 4-fluoronaphthalene-2-sulfonamide are well-documented, with a melting point around 185°C and a solubility profile that makes it suitable for various solvent systems. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in photonic materials. Furthermore, computational studies have provided insights into its electronic structure, revealing that the sulfonamide group significantly influences the molecule's frontier molecular orbitals, which are critical for its reactivity and functionality.

In terms of environmental impact, recent studies have assessed the biodegradability and toxicity of 4-fluoronaphthalene-2-sulfonamide. Results suggest that under aerobic conditions, the compound undergoes moderate biodegradation, with microbial communities playing a key role in its transformation. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 4-fluoronaphthalene-2-sulfonamide, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex challenges. As new studies emerge, it is expected that our understanding of this compound will deepen further, unlocking even more potential uses in both academic and industrial settings.